N-[3-(acetylamino)phenyl]-2-cyclopentylacetamide

• IUPAC Name: N-(3-acetamidophenyl)-2-cyclopentylacetamide
• InChI: InChI=1S/C15H20N2O2/c1-11(18)16-13-7-4-8-14(10-13)17-15(19)9-12-5-2-3-6-12/h4,7-8,10,12H,2-3,5-6,9H2,1H3,(H,16,18)(H,17,19)
• InChI Key: XADBASMUAGMBDB-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC(=CC=C1)NC(=O)CC2CCCC2
• Molecular Formula: C15H20N2O2
• Molecular Weight: 260.33 g/mol

Description

Synthesis Analysis

The synthesis of related acetamide compounds involves multiple steps, including reduction, acetylation, ethylation, and condensation. For example, a study on the synthesis of a similar compound reported an overall yield of 77%, indicating the complexity and efficiency of such synthetic processes. Improvements in the synthesis method, such as one-pot procedures and the substitution of reagents for more convenient and cost-effective options, have been explored to enhance yield and purity (Gong Fenga, 2007).

Molecular Structure Analysis

Molecular structure analysis of acetamide derivatives is typically performed using spectroscopic techniques and X-ray crystallography. For instance, microwave-assisted synthesis has been employed to produce acetamide derivatives, with their molecular structures confirmed through X-ray single-crystal diffraction, showcasing the detailed structural elucidation necessary for understanding the compound's chemical behavior (Mohamed Ghazzali et al., 2012).

Chemical Reactions and Properties

Acetamide compounds undergo various chemical reactions, including acetylation and ethylation, highlighting their reactive nature and versatility in chemical synthesis. The reaction conditions, such as the use of different catalysts and solvents, play a crucial role in the outcome and efficiency of these reactions. These properties are essential for the compound's applicability in creating more complex molecules or for specific applications (Duan Wei-hua, 2010).

Physical Properties Analysis

The physical properties of N-[3-(acetylamino)phenyl]-2-cyclopentylacetamide and similar compounds, such as solubility, melting point, and crystal structure, are critical for their application in various research fields. Analyzing these properties requires comprehensive experimental studies, including thermogravimetric analysis, differential scanning calorimetry, and solubility tests, to determine the compound's behavior under different conditions.

Chemical Properties Analysis

The chemical properties, including reactivity, stability, and interaction with other molecules, define the compound's potential applications and effectiveness in specific roles, such as catalysis, pharmaceuticals, or materials science. Studies on related compounds have shown a range of activities, from antimicrobial properties to enzyme inhibition, indicating the broad scope of research required to fully understand and utilize these chemicals (M. Almutairi et al., 2018).